Cas no 56069-41-1 ()
structure
Chemical and Physical Properties
Names and Identifiers
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- Inchi： 1S/C14H11ClOS/c15-13-8-6-12(7-9-13)10-11-17(16)14-4-2-1-3-5-14/h1-11H/b11-10+
- InChI Key： KREJVRMBUAZAHP-ZHACJKMWSA-N
- SMILES： ClC1C=CC(=CC=1)/C=C/S(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 262.0219138g/mol
- Monoisotopic Mass: 262.0219138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.3Ų
- XLogP3: 3.8
Related Literature
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Yiming Rong,Pengfei Ji,Mengzhe He,Yuwen Zhang,Yong Tang Phys. Chem. Chem. Phys., 2018,20, 20398-20405
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P. G. Campbell,M. D. Merrill,B. C. Wood,E. Montalvo,M. A. Worsley,T. F. Baumann,J. Biener J. Mater. Chem. A, 2014,2, 17764-17770
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3. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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Amin Zhang,Yuliang Guo,Yu He,Kai Yang,Jianbo Wang,Daxiang Cui,Yingsheng Cheng Nanoscale, 2020,12, 21674-21686
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